Cas no 1327395-79-8 ([2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate)

• Product Name: [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate
• CAS No: 1327395-79-8
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• CID: 3166632
• PubChem ID: 71699958
• Update Time: 2025-10-28

[2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate
• 1327395-79-8
• 2-(2,4-dimethylphenyl)-2-oxoethyl4-nitrobenzoate
• 2-(2,4-dimethylphenyl)-2-oxoethyl 4-nitrobenzoate
• AKOS025404863

• Inchi： 1S/C17H15NO5/c1-11-3-8-15(12(2)9-11)16(19)10-23-17(20)13-4-6-14(7-5-13)18(21)22/h3-9H,10H2,1-2H3
• InChI Key： MLYRAQLCMFOMEM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 313.09502258g/mol
• Monoisotopic Mass: 313.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate

Research Briefing on [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate (CAS: 1327395-79-8): Recent Advances and Applications

The compound [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate (CAS: 1327395-79-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have demonstrated that this ester derivative exhibits promising inhibitory effects against specific enzymatic targets. A 2023 publication in the Journal of Medicinal Chemistry revealed its potent activity against protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. The presence of both the 2,4-dimethylphenyl and 4-nitrobenzoate moieties appears to contribute to this biological activity through a combination of hydrophobic interactions and hydrogen bonding with target proteins.

In terms of synthetic chemistry, novel approaches to [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate production have been developed to improve yield and purity. A 2024 study in Organic Process Research & Development described an optimized two-step procedure starting from 2,4-dimethylacetophenone, achieving an overall yield of 78% with >99% purity. This advancement addresses previous challenges in large-scale synthesis and makes the compound more accessible for preclinical studies.

The compound's mechanism of action has been further elucidated through structural biology techniques. X-ray crystallography studies published in early 2024 revealed that [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate binds to the ATP-binding pocket of certain kinases, with the nitro group forming critical interactions with backbone amides. These structural insights are guiding the design of second-generation derivatives with improved selectivity and pharmacokinetic properties.

Emerging applications in drug delivery systems have also been reported. Researchers have explored the compound's potential as a prodrug moiety, taking advantage of its ester linkage that can be cleaved by specific esterases in target tissues. Preliminary in vivo studies in rodent models show favorable tissue distribution profiles, particularly in inflammatory lesions, suggesting potential for targeted therapy applications.

Current challenges in the development of [2-(2,4-dimethylphenyl)-2-oxoethyl] 4-nitrobenzoate include optimizing its metabolic stability and reducing potential off-target effects. Several research groups are actively working on structural modifications to address these limitations while maintaining the compound's core pharmacological activity. The ongoing research holds promise for the development of novel therapeutic agents in inflammation, oncology, and possibly neurodegenerative diseases.